Cas no 63967-41-9 (Heptanal, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-)
63967-41-9 structure
Product Name:Heptanal, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-
CAS No:63967-41-9
MF:C7HF13O
MW:348.061487913132
CID:425277
PubChem ID:11759813
Update Time:2025-04-19
Heptanal, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro- Chemical and Physical Properties
Names and Identifiers
-
- Heptanal, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-
- 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoroheptanal
- 63967-41-9
- DTXSID90471942
- NS00011200
- perfluoroheptanal
- 1,1,2,3,4,4,5,5,6,6,7,7,7-tridecafluorohept-2-en-1-ol
- YYYONDXERNIFKX-UHFFFAOYSA-N
-
- Inchi: 1S/C7HF13O/c8-2(9,1-21)3(10,11)4(12,13)5(14,15)6(16,17)7(18,19)20/h1H
- InChI Key: YYYONDXERNIFKX-UHFFFAOYSA-N
- SMILES: FC(C(C(C=O)(F)F)(F)F)(C(C(C(F)(F)F)(F)F)(F)F)F
Computed Properties
- Exact Mass: 347.98193
- Monoisotopic Mass: 347.9819808g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 14
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 405
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.2
- Topological Polar Surface Area: 17.1Ų
Experimental Properties
- PSA: 17.07
Heptanal, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro- Related Literature
-
Doug Ogrin,Laura H. van Poppel,Simon G. Bott,Andrew R. Barron Dalton Trans., 2004, 3689-3694
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
63967-41-9 (Heptanal, 2,2,3,3,4,4,5,5,6,6,7,7,7-tridecafluoro-) Related Products
- 375-53-1(Pentanal,2,2,3,3,4,4,5,5,5-nonafluoro-)
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- 383177-55-7(Ethyl Undecafluoroamyl Ketone)
- 678-18-2(Methyl Nonafluorobutyl Ketone)
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- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
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